![molecular formula C10H11Cl2NO B1623000 2-chloro-N-[1-(2-chlorophenyl)ethyl]acetamide CAS No. 40023-10-7](/img/structure/B1623000.png)
2-chloro-N-[1-(2-chlorophenyl)ethyl]acetamide
Overview
Description
“2-chloro-N-[1-(2-chlorophenyl)ethyl]acetamide” is a chemical compound with the molecular formula C10H11Cl2NO and a molecular weight of 232.106 . It is used for research purposes .
Physical And Chemical Properties Analysis
The compound has a molecular weight of 232.106 . Other physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.Scientific Research Applications
Medicinal Chemistry
Summary of Application
A novel series of 2-(substituted phenoxy)-N-(1-phenylethyl) acetamide analogs were synthesized by Priyanka et al. using 1-phenylethylamine and substituted phenols .
Methods of Application
The synthesized phenoxy compounds were examined for their anti-inflammatory activity and analgesic activity .
Results or Outcomes
The results indicated that halogen-containing phenoxy compounds showed promising results in terms of their anti-inflammatory and analgesic activities .
Thermodynamics Research
Summary of Application
The compound “2-chloro-N-[1-(2-chlorophenyl)ethyl]acetamide” is also known as o-Chloroacetanilide and has been studied in the field of thermodynamics .
Methods of Application
The compound’s phase change data and gas phase ion energetics data have been compiled and studied .
Results or Outcomes
The fusion temperature (T fus) of the compound has been determined to be 359.9 K . The ionization energy (IE) has been determined to be 8.55 eV and 8.07 ± 0.03 eV .
Biological Potential of Indole Derivatives
Summary of Application
Indole derivatives, which include “2-chloro-N-[1-(2-chlorophenyl)ethyl]acetamide”, have been found to possess various biological activities .
Methods of Application
These compounds have been synthesized and tested for their biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Results or Outcomes
The results have shown that indole derivatives have diverse biological activities and have immense potential to be explored for newer therapeutic possibilities .
Safety And Hazards
properties
IUPAC Name |
2-chloro-N-[1-(2-chlorophenyl)ethyl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11Cl2NO/c1-7(13-10(14)6-11)8-4-2-3-5-9(8)12/h2-5,7H,6H2,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDQQUHDAQIQHCW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1Cl)NC(=O)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50397497 |
Source
|
| Record name | 2-chloro-N-[1-(2-chlorophenyl)ethyl]acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50397497 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-[1-(2-chlorophenyl)ethyl]acetamide | |
CAS RN |
40023-10-7 |
Source
|
| Record name | 2-chloro-N-[1-(2-chlorophenyl)ethyl]acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50397497 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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